Cas no 94464-93-4 ( )

• Product Name: &nbsp
• CAS No: 94464-93-4
• MF: C₂₀H₁₆O
• MW: 272.340445518494
• CID: 1000965
• PubChem ID: 425230
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 6,8-dimethyl-12H-benzo[a]anthracen-7-one
• 94464-93-4
• NSC171594
• NSC-171594
• DTXSID20329942
•  

• Inchi： 1S/C20H16O/c1-12-6-5-8-15-11-17-16-9-4-3-7-14(16)10-13(2)19(17)20(21)18(12)15/h3-10H,11H2,1-2H3
• InChI Key： PNSYPZDMUACYRX-UHFFFAOYSA-N
• SMILES： O=C1C2C(C)=CC=CC=2CC2C3C=CC=CC=3C=C(C)C=21

Computed Properties

• Exact Mass: 272.12
• Monoisotopic Mass: 272.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.188
• Boiling Point: 479.1°C at 760 mmHg
• Flash Point: 213.3°C
• Refractive Index: 1.673
• PSA: 17.07000
• LogP: 4.59180